Cas no 671199-72-7 (ethyl 4-(3,4-dimethylphenyl)-2-2-({5-phenyl-1,2,4triazolo3,4-b1,3thiazol-3-yl}sulfanyl)acetamidothiophene-3-carboxylate)

• Product Name: ethyl 4-(3,4-dimethylphenyl)-2-2-({5-phenyl-1,2,4triazolo3,4-b1,3thiazol-3-yl}sulfanyl)acetamidothiophene-3-carboxylate
• CAS No: 671199-72-7
• MF: C₂₇H₂₄N₄O₃S₃
• MW: 548.699461936951
• CID: 5418381
• PubChem ID: 2241352
• Update Time: 2023-11-21

ethyl 4-(3,4-dimethylphenyl)-2-2-({5-phenyl-1,2,4triazolo3,4-b1,3thiazol-3-yl}sulfanyl)acetamidothiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• F3394-0537
• ethyl 4-(3,4-dimethylphenyl)-2-[[2-[(5-phenyl-[1,3]thiazolo[2,3-c][1,2,4]triazol-3-yl)sulfanyl]acetyl]amino]thiophene-3-carboxylate
• 671199-72-7
• AKOS000812430
• ETHYL 4-(3,4-DIMETHYLPHENYL)-2-[2-({5-PHENYL-[1,2,4]TRIAZOLO[3,4-B][1,3]THIAZOL-3-YL}SULFANYL)ACETAMIDO]THIOPHENE-3-CARBOXYLATE
• ethyl 4-(3,4-dimethylphenyl)-2-(2-((5-phenylthiazolo[2,3-c][1,2,4]triazol-3-yl)thio)acetamido)thiophene-3-carboxylate
• Z51513964
• ethyl 4-(3,4-dimethylphenyl)-2-2-({5-phenyl-1,2,4triazolo3,4-b1,3thiazol-3-yl}sulfanyl)acetamidothiophene-3-carboxylate

• Inchi： 1S/C27H24N4O3S3/c1-4-34-25(33)23-20(19-11-10-16(2)17(3)12-19)13-35-24(23)28-22(32)15-37-27-30-29-26-31(27)21(14-36-26)18-8-6-5-7-9-18/h5-14H,4,15H2,1-3H3,(H,28,32)
• InChI Key： NFNOLJCCYWYKMF-UHFFFAOYSA-N
• SMILES： S1C=C(C(C(=O)OCC)=C1NC(CSC1=NN=C2N1C(=CS2)C1C=CC=CC=1)=O)C1=CC=C(C)C(C)=C1

Computed Properties

• Exact Mass: 548.10105416g/mol
• Monoisotopic Mass: 548.10105416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 37
• Rotatable Bond Count: 9
• Complexity: 801
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.8
• Topological Polar Surface Area: 167Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolothiazoles